Cas no 918410-50-1 (2,5-Pyrazinedicarbonitrile, 3-chloro-)

• Product Name: 2,5-Pyrazinedicarbonitrile, 3-chloro-
• CAS No: 918410-50-1
• MF: C₆HClN₄
• MW: 164.551938772202
• CID: 776653
• PubChem ID: 24778382
• Update Time: 2025-04-19

2,5-Pyrazinedicarbonitrile, 3-chloro- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrazinedicarbonitrile, 3-chloro-
• 3-chloropyrazine-2,5-dicarbonitrile
• 918410-50-1
• CHEMBL1949986
• DTXSID70647284
• SCHEMBL25503292

• Inchi： 1S/C6HClN4/c7-6-5(2-9)10-3-4(1-8)11-6/h3H
• InChI Key： ALLUGGDOETVHSP-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=NC=C(C#N)N=1

Computed Properties

• Exact Mass: 163.9889737g/mol
• Monoisotopic Mass: 163.9889737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.4Ų